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Compound Name: 4-Propylcatechol

Cat. No.: B1198796

Audience: Researchers, scientists, and drug development professionals.

Abstract: 4-Propylcatechol, a catechol derivative with the molecular formula CoH1202, is a
compound of significant interest across various scientific disciplines.[1] It serves as a key
intermediate in the microbial catabolism of lignin-derived aromatic compounds and is
recognized for its antioxidant properties.[2] This technical guide provides a comprehensive
overview of 4-propylcatechol, detailing its molecular structure, physicochemical properties,
and spectroscopic profile. Furthermore, it outlines detailed experimental protocols for its
synthesis and analysis, explores its biochemical roles, and presents its safety profile. This
document is intended to be a core resource for professionals engaged in chemical synthesis,
analytical chemistry, and biomedical research.

Molecular Identity and Physicochemical Properties

4-Propylcatechol, systematically named 4-propylbenzene-1,2-diol, is an organic compound
featuring a propyl group attached to a catechol ring.[3][4] Its structure imparts notable
antioxidant capabilities, making it a subject of study for applications in the food and
pharmaceutical industries.[1][2]

Table 1: Chemical Identifiers for 4-Propylcatechol
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Identifier Value Reference

IUPAC Name 4-propylbenzene-1,2-diol [3114]

CAS Number 2525-02-2 [1][2]13]

Molecular Formula CoH1202 [11[3114]

Molecular Weight 152.19 g/mol [11[3]

SMILES CCCC1=CC(=C(C=C1)0)O [4]
InChl=1S/C9H1202/c1-2-3-7-

InChl 4-5-8(10)9(11)6-7/h4-6,10- [3][4]
11H,2-3H2,1H3
SCTPZNJTGOGSQD-

InChlKey [2][3]
UHFFFAOYSA-N

Table 2: Physicochemical Properties of 4-Propylcatechol
Property Value Reference
Melting Point 60°C [1]
- ) 234.66°C (rough estimate)

Boiling Point [11[5]
119°C at 3 mmHg

Density 1.1000 g/cm3 [1]

Appearance Light yellow liquid [5]

Vapor Pressure

0.00153 mmHg at 25°C

[1]

Storage

Store in a dark, inert
atmosphere at room

temperature.

[1]

Spectroscopic Analysis

The structural elucidation of 4-propylcatechol is primarily accomplished through nuclear

magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry
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(MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

Detailed *H and 3C NMR spectroscopic data provide clear insights into the molecular structure
of 4-propylcatechol.[2]

Table 3: *H NMR (400 MHz, CDs0OD) Spectral Data for 4-Propylcatechol

Chemical Coupling
Shift (8) Multiplicity Constant Integration Assignment Reference
ppm (J) Hz
Aromatic
6.64 Doublet (d) 8.0 1H [2]
Proton
Aromatic
6.60 Singlet (s) - 1H [2]
Proton
Aromatic
6.48 Doublet (d) 8.0 1H [2]
Proton
2.50 Triplet (t) 7.7 2H Propyl CH2 [2]
1.82-1.69 Multiplet (m) - 2H Propyl CH2 [2]
0.88 Triplet (t) 7.4 3H Propyl CHs [2]

Table 4: 13C NMR (101 MHz, CDsOD) Spectral Data for 4-Propylcatechol
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Chemical Shift (6) ppm Carbon Assignment Reference
144.53 C-1 (C-OH) 2]
142.63 C-2 (C-OH) [2]
134.03 C-4 (C-propyl) [2]
119.20 C-5 [2]
115.08 c-3 2]
114.68 C-6 2]
37.02 C-7 (Propyl CH2) [2]
24.51 C-8 (Propyl CH2) [2]
12.61 C-9 (Propyl CHs) [2]

Infrared (IR) Spectroscopy

The FTIR spectrum of 4-propylcatechol serves as a molecular fingerprint, confirming the
presence of its key functional groups. The most prominent feature is a broad absorption band
in the 3200—-3600 cm~1 region, which is indicative of the hydroxyl (O-H) stretching vibrations
characteristic of phenolic compounds.[2]

Mass Spectrometry (MS)

Gas chromatography-mass spectrometry (GC-MS) is a common technique for the analysis of
4-propylcatechol.[4] The mass spectrum provides information on the molecular weight and
fragmentation pattern, confirming the molecular formula CsH120:.

Experimental Protocols
Synthesis of 4-Propylcatechol from 4-Propylveratrole

This protocol describes an acid-catalyzed demethylation to synthesize 4-propylcatechol.[5]
Materials:

 4-Propylveratrole (15.0 g, 83 mM)
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e Acetic acid (53.0 g, 882 mM)

e 47% Hydrobromic acid (159.4 g, 926 mM)
e Anhydrous sodium sulfate

o Diethyl ether

o Round-bottom flask with reflux condenser
e Heating mantle

e Stir plate and stir bar

e Separatory funnel

» Rotary evaporator

e Vacuum distillation apparatus

Procedure:

o Combine 15.0 g of 4-propylveratrole, 53.0 g of acetic acid, and 159.4 g of 47% hydrobromic
acid in a round-bottom flask equipped with a reflux condenser and a stir bar.

o Heat the mixture to reflux with constant stirring for 2 hours.
o After 2 hours, remove the heat source and allow the mixture to cool to room temperature.

o Transfer the cooled solution to a separatory funnel and extract the product using diethyl
ether.

e Wash the organic layer with water and then with a saturated sodium bicarbonate solution to
neutralize any remaining acid.

» Dry the organic layer over anhydrous sodium sulfate.

« Filter to remove the drying agent and concentrate the solution using a rotary evaporator to
remove the diethyl ether.
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o Purify the crude product by vacuum distillation to obtain 4-propylcatechol (boiling point:
119°C at 3 mmHg) as a light yellow liquid.[5]

Combine Reactants
(4-Propylveratrole, Acetic Acid, HBr)

i

Reflux with Stirring
(2 hours)

'

Cool to Room Temperature

i

Solvent Extraction
(Diethyl Ether)

'

Wash Organic Layer
(Water, NaHCO3)

:

Dry Organic Layer
(Anhydrous Na2S04)

'

Concentrate
(Rotary Evaporation)

:

Purify
(Vacuum Distillation)

Final Product
(4-Propylcatechol)

Diagram 1: Synthesis Workflow of 4-Propylcatechol
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Caption: Diagram 1: Synthesis Workflow of 4-Propylcatechol.

Analytical Protocol: GC-MS Analysis

This protocol provides a general workflow for the identification and quantification of 4-
propylcatechol in a sample matrix.

Materials and Instrumentation:

e Gas chromatograph coupled to a mass spectrometer (GC-MS)

o Appropriate GC column (e.g., non-polar or medium-polar)

e High-purity helium carrier gas

e Sample containing 4-propylcatechol

o Appropriate solvent (e.g., methanol, dichloromethane) for sample dilution
e 4-Propylcatechol analytical standard

e Autosampler vials

Procedure:

o Sample Preparation: Dissolve or dilute the sample in a suitable solvent to a known
concentration. If necessary, perform a derivatization step (e.qg., silylation) to improve volatility
and peak shape.

o Standard Preparation: Prepare a series of calibration standards of 4-propylcatechol in the
same solvent.

e GC-MS Instrument Setup:

o Set the injector temperature (e.g., 250°C).
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o Program the oven temperature gradient to ensure separation of 4-propylcatechol from
other matrix components. A typical program might start at 60°C, hold for 1-2 minutes, then
ramp at 10-20°C/min to 280-300°C.

o Set the carrier gas flow rate (e.g., 1-2 mL/min).
o Set the MS transfer line temperature (e.g., 280°C).
o Set the ion source temperature (e.g., 230°C).

o Acquire data in full scan mode to identify the compound and selected ion monitoring (SIM)

mode for quantification.

e Analysis: Inject the prepared standards and samples into the GC-MS system.
e Data Processing:

o Identify the 4-propylcatechol peak in the chromatogram based on its retention time and
mass spectrum (comparison with the analytical standard and library data).

o Generate a calibration curve from the standard analyses.

o Quantify the amount of 4-propylcatechol in the sample by comparing its peak area to the

calibration curve.
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Diagram 2: General GC-MS Analytical Workflow
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Caption: Diagram 2: General GC-MS Analytical Workflow.

Biological Significance and Chemical Reactivity

4-Propylcatechol is a versatile molecule with roles in biochemistry and as a precursor in
chemical synthesis.[2]

© 2025 BenchChem. All rights reserved. 9/13 Tech Support


https://www.benchchem.com/product/b1198796?utm_src=pdf-body-img
https://www.benchchem.com/product/b1198796?utm_src=pdf-body
https://www.benchchem.com/product/b1198796
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Antioxidant and Preservative: Due to the catechol moiety, it can scavenge free radicals,
which underlies its use as an antioxidant and preservative.[1]

» Biochemical Intermediate: It is an important intermediate in the microbial breakdown of
lignin, a complex polymer found in plant cell walls.[2] For instance, it can be formed via the
O-demethylation of 4-propylguaiacol.[2]

e Synthetic Precursor: In industrial chemistry, it is used to produce polymerization inhibitors,
stabilizers, and pharmaceuticals.[1][2]

o Oxidation: 4-Propylcatechol is susceptible to oxidation.[2] Enzymes like tyrosinase can
catalyze its oxidation to form a highly reactive ortho-quinone, which can then undergo further
reactions.[2] This transformation is a key aspect of its reactivity and biological activity.[2]

@Iar Oxygen (02)

Tyrosinase
4-Propylcatechol (Copper Monooxygenase)

”
~
~
”
~
”

Ortho-quinone

ase-catalyzed
isomerization

Further Reactions
(e.g., Isomerization to p-quinomethane)

Diagram 3: Tyrosinase-Mediated Oxidation of 4-Propylcatechol

Click to download full resolution via product page

Caption: Diagram 3: Tyrosinase-Mediated Oxidation of 4-Propylcatechol.
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Safety and Handling

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 4-propylcatechol presents several hazards.[6][7]

e Health Hazards:
o Causes skin irritation (H315).[4][6][7]
o Causes serious eye irritation (H319).[4][6][7]
o May cause respiratory irritation (H335).[4][6][7]
e Environmental Hazards:
o Toxic to aquatic life with long-lasting effects (H411).[6]

Precautionary Measures:

Handle in a well-ventilated area.[1]

Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

[6]

Avoid breathing dust, fumes, or vapors.[6]

Avoid release to the environment and collect any spillage.[6]

Store in a tightly closed container in a well-ventilated place.[7]

Conclusion

4-Propylcatechol is a multifunctional compound with significant relevance in both biological
and industrial contexts. Its well-defined structure, characterized by comprehensive
spectroscopic data, allows for its reliable identification and quantification. The experimental
protocols provided herein offer a foundation for its synthesis and analysis, facilitating further
research into its applications. A thorough understanding of its chemical reactivity and
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adherence to safety protocols are essential for its effective and safe utilization in research and
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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